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Compound of Interest

Compound Name: Cyclohexanesulfonyl chloride

Cat. No.: B1346359 Get Quote

An In-depth Technical Guide to the Safe Handling, and Storage of Cyclohexanesulfonyl
Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and storage information for

cyclohexanesulfonyl chloride (CAS No: 4837-38-1). The following sections detail the

material's properties, hazards, and the necessary precautions for its use in a laboratory and

drug development setting. Adherence to these guidelines is critical to ensure the safety of

personnel and the integrity of research.

Chemical Identification and Properties
Cyclohexanesulfonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1] It is

primarily used as a reagent and intermediate in organic synthesis, particularly in the

preparation of sulfonamides and other sulfonyl derivatives for pharmaceutical and

agrochemical development.[1][2]

Table 1: Physical and Chemical Properties of Cyclohexanesulfonyl Chloride
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Property Value Source(s)

CAS Number 4837-38-1 [3]

Molecular Formula C₆H₁₁ClO₂S [3][4]

Molecular Weight 182.67 g/mol [4]

Density 1.259 g/mL at 25 °C

Refractive Index n20/D 1.499

Flash Point >110 °C (>230 °F) - closed cup

Solubility

Soluble in organic solvents

(e.g., dichloromethane, ether).

Insoluble and reacts with

water.

[1][3]

Hazard Identification and Classification
Cyclohexanesulfonyl chloride is classified as a hazardous substance that poses significant

risks upon exposure. It is crucial to understand these hazards before handling the material.

Table 2: GHS Hazard Classification for Cyclohexanesulfonyl Chloride
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin Corrosion /

Irritation
1B

H314: Causes

severe skin

burns and eye

damage

GHS05

(Corrosion)
Danger

Serious Eye

Damage / Eye

Irritation

1

H318: Causes

serious eye

damage

GHS05

(Corrosion)
Danger

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Danger

Sources:[3][4]

The material is destructive to the tissues of the mucous membranes and the upper respiratory

tract.[3] Inhalation may lead to symptoms such as coughing, shortness of breath, headache,

and nausea.[3]

Safe Handling Procedures
Due to its corrosive and reactive nature, strict handling protocols must be followed.

General Handling
Ventilation: Always handle cyclohexanesulfonyl chloride in a well-ventilated area.[3] Use

only outdoors or in a chemical fume hood.[3][5]

Avoid Inhalation: Do not breathe fumes, mist, spray, or vapors.[3][5]

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][6]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][6] Do not eat,

drink, or smoke in areas where the chemical is used.[3] Contaminated work clothing should
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not be allowed out of the workplace.[7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use only non-sparking tools and explosion-proof equipment.[6] Ground and bond containers

and receiving equipment to prevent static discharge.[6]

Methodologies for Laboratory Use
While specific experimental protocols are proprietary to individual institutions, the following

general methodologies outline best practices for handling cyclohexanesulfonyl chloride in a

research setting.

Protocol 1: Weighing and Dispensing

Preparation: Ensure a chemical fume hood is certified and functioning correctly. Place an

absorbent, chemical-resistant liner on the work surface.

PPE: Don all required personal protective equipment as outlined in Section 5.

Inert Atmosphere: As the compound is moisture-sensitive, operations may require the use of

a dry, inert atmosphere (e.g., nitrogen or argon).[5][8]

Dispensing: Work within the fume hood. Open the main container and, using a clean, dry

syringe or pipette, transfer the required amount to a tared, sealed secondary container

suitable for the reaction.

Sealing: Immediately and tightly seal both the main and secondary containers.

Cleanup: Clean any minor drips within the fume hood using a dry, inert absorbent material.

Dispose of contaminated materials as hazardous waste.

Post-Handling: Wipe down the exterior of the secondary container before removing it from

the fume hood. Wash gloves and remove PPE as per institutional guidelines.

Protocol 2: Addition to a Reaction Mixture

Setup: Assemble the reaction apparatus within a chemical fume hood. If the reaction is

sensitive to moisture or air, ensure the system is under an inert atmosphere.
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Cooling: If the reaction is exothermic, have an ice bath or other cooling system ready before

adding the reagent.

Addition: Add the cyclohexanesulfonyl chloride to the reaction vessel slowly and dropwise

via a syringe or an addition funnel to control the reaction rate and temperature.

Monitoring: Continuously monitor the reaction for any signs of an uncontrolled exothermic

event.

Quenching: Be prepared to quench the reaction with an appropriate non-aqueous reagent if

necessary. Have a suitable quenching agent readily available.

Storage Requirements
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.

Conditions: Store in a dry, cool, and well-ventilated place.[5][6][8] The recommended storage

temperature is between 2-8°C.[8] An explosion-proof refrigerator is recommended.[8]

Container: Keep the container tightly closed when not in use.[3][6] Store under an inert gas

atmosphere to protect from moisture.[5][8]

Security: Store in a locked-up area to restrict access.[3][5][6]

Segregation: Store away from incompatible materials such as strong oxidizing agents, strong

bases, water, alcohols, and amines.[5][6][8] The material should be stored in a corrosives

area.[5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling cyclohexanesulfonyl chloride to prevent

exposure.[3][9]

Eye and Face Protection: Wear chemical safety goggles and a face shield.[10] Eyewash

stations and safety showers must be in close proximity to the workstation.[6]
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Skin Protection: Wear impervious protective gloves (confirm suitability with the glove

manufacturer) and chemical-resistant clothing, such as a lab coat or apron, to prevent skin

contact.[3][10][11]

Respiratory Protection: If working outside of a fume hood, or if ventilation is inadequate and

exposure limits may be exceeded, use a NIOSH/MSHA or European Standard EN 149

approved respirator with an appropriate filter for organic gases and vapors (e.g., Type

ABEK).[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://pim-resources.coleparmer.com/sds/00901.pdf
https://images.thdstatic.com/catalog/pdfImages/2d/2db10f77-a824-4386-a9b3-31c07200dd0d.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task Involving
Cyclohexanesulfonyl Chloride

Is the task performed
 in a certified chemical fume hood?

Required PPE:
- Chemical Safety Goggles

- Face Shield
- Impervious Gloves

- Chemical-Resistant Lab Coat
- Full-Face Respirator with

  appropriate cartridge

No

Is there a significant
splash or aerosol risk?

Yes

Standard PPE:
- Chemical Safety Goggles

- Face Shield
- Impervious Gloves

- Chemical-Resistant Lab Coat

No
Enhanced PPE:

- Add Chemical-Resistant Apron
- Consider double-gloving

Yes

Click to download full resolution via product page

Caption: PPE selection logic based on handling conditions.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures
General Advice: In case of an accident or if you feel unwell, seek immediate medical advice

and show the safety data sheet to the doctor.[3]

Inhalation: Remove the victim to fresh air and keep them comfortable for breathing.[3] If

breathing is difficult or has stopped, provide artificial respiration.[3][6] Seek immediate

medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[3] Rinse the affected skin area

with plenty of water/shower for at least 15 minutes.[3][6] Seek immediate medical attention.

[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3][6] Remove contact lenses if present and easy to do.[3] Continue rinsing and

seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water.[3] Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide

(CO₂), or water spray.[3][6] Water mist can be used to cool closed containers.[6]

Unsuitable Media: Do not use a heavy stream of water as the material reacts with water.[3]

Specific Hazards: The substance is combustible.[12] Thermal decomposition can release

hazardous gases, including carbon oxides, sulfur oxides, and hydrogen chloride gas.[3][5][6]

Containers may explode if heated, and vapors can form explosive mixtures with air.[3][6] The

material reacts with water, which can generate heat and flammable gases.[3]

Protective Equipment: Firefighters must wear gas-tight, chemically protective clothing and

self-contained breathing apparatus (SCBA).[3][6]
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Accidental Release Measures
Personal Precautions: Evacuate all non-essential personnel from the area.[3] Ensure

adequate ventilation.[3] Do not breathe vapors.[3] Avoid contact with the spilled material.[3]

Remove all sources of ignition.[6]

Environmental Precautions: Prevent the spill from entering drains, sewers, or public waters.

[3][6]

Containment and Cleanup: Stop the leak if it is safe to do so.[3] For small spills, absorb with

a dry, inert chemical absorbent (e.g., sand, vermiculite).[3] For large spills, dike the area for

later recovery.[3] Use explosion-proof equipment for cleanup.[3][6] Collect the absorbed

material and spill residue into a suitable, labeled container for disposal.[3][5][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=6200%2F6262-5-X3.pdf
https://www.fishersci.com/store/msds?partNumber=AAH32865&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111302500&productDescription=CYCLOHEXYL+CHLORIDE%2C+98%25+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill of Cyclohexanesulfonyl
Chloride Occurs

Evacuate immediate area
of non-essential personnel

Don appropriate PPE
(respirator, gloves, goggles,

face shield, protective clothing)

Ensure adequate ventilation
(Fume hood / Increase airflow)

Remove all ignition sources
(heat, sparks, flames)

Contain the spill with
dry, inert absorbent material

(e.g., sand, vermiculite)

Spill Size?

Carefully collect absorbent
material using non-sparking tools

Small

Contact Emergency Response Team.
Dike for recovery.

Large

Place in a labeled, sealed
container for hazardous waste disposal

Decontaminate the area
and all equipment used
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Cyclohexanesulfonyl Chloride CAS: 4837-38-1
Corrosive (H314)

Respiratory Irritant (H335)
Reacts with Water

Safe Handling
Use in Fume Hood

 Avoid Contact & Inhalation
 Strict Hygiene

Requires

Proper Storage
2-8 °C

 Inert Atmosphere
 Locked & SegregatedRequires

Mandatory PPE
Goggles & Face Shield

 Impervious Gloves & Clothing
 Respirator (if needed)

Requires

Emergency Response
Absorb & Contain

 Dry Chemical, CO₂, Foam
 Flush, Remove, Get Medical Help

Requires Plan For

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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